Cas no 1779347-39-5 (2-amino-3-(1-methylpiperidin-3-yl)propanamide)

• Product Name: 2-amino-3-(1-methylpiperidin-3-yl)propanamide
• CAS No: 1779347-39-5
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 6567462
• PubChem ID: 84073513
• Update Time: 2025-10-28

2-amino-3-(1-methylpiperidin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-methylpiperidin-3-yl)propanamide
• EN300-1298953
• 1779347-39-5

• Inchi： 1S/C9H19N3O/c1-12-4-2-3-7(6-12)5-8(10)9(11)13/h7-8H,2-6,10H2,1H3,(H2,11,13)
• InChI Key： WWLVVXDZWCARIQ-UHFFFAOYSA-N
• SMILES： O=C(C(CC1CN(C)CCC1)N)N

Computed Properties

• Exact Mass: 185.152812238g/mol
• Monoisotopic Mass: 185.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.4Ų

Additional information on 2-amino-3-(1-methylpiperidin-3-yl)propanamide

Comprehensive Overview of 2-amino-3-(1-methylpiperidin-3-yl)propanamide (CAS No. 1779347-39-5): Properties, Applications, and Research Insights

2-amino-3-(1-methylpiperidin-3-yl)propanamide, with the CAS number 1779347-39-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a piperidine ring with an amide and amino functional group, making it a versatile intermediate for drug discovery and development. Its molecular formula, C₉H₁₉N₃O, and precise stereochemistry contribute to its potential bioactivity, particularly in targeting neurological and metabolic pathways.

In recent years, the demand for piperidine derivatives like 2-amino-3-(1-methylpiperidin-3-yl)propanamide has surged due to their role in designing central nervous system (CNS) therapeutics. Researchers are actively exploring its applications in modulating neurotransmitter receptors, such as those involved in dopamine and serotonin signaling. This aligns with the growing public interest in mental health treatments and cognitive enhancers, topics frequently searched in academic and medical communities. The compound’s structural similarity to known neuromodulators positions it as a candidate for novel psychoactive drug development.

From a synthetic chemistry perspective, CAS 1779347-39-5 exemplifies the importance of chiral synthesis and stereoselective reactions. Its 1-methylpiperidin-3-yl moiety introduces challenges in enantiomeric purity, a critical factor for pharmaceutical efficacy. Advanced techniques like asymmetric catalysis and HPLC purification are often employed to ensure high yields and purity. These methodologies resonate with industry trends toward green chemistry and sustainable synthesis, addressing environmental concerns highlighted in platforms like Google Scholar and PubMed.

The compound’s physicochemical properties, including solubility, stability, and bioavailability, are key to its applicability. Studies suggest that 2-amino-3-(1-methylpiperidin-3-yl)propanamide exhibits moderate water solubility, which can be optimized through salt formation or prodrug strategies. Such modifications are frequently discussed in forums on drug formulation and delivery systems, reflecting the compound’s relevance to cutting-edge research.

Beyond pharmaceuticals, 1779347-39-5 has potential in agricultural chemistry as a precursor for biodegradable pesticides or plant growth regulators. This aligns with global searches for eco-friendly agrochemicals amid rising sustainability demands. Its amino-amide backbone could interact with enzymatic targets in pests, offering a niche application in integrated pest management (IPM).

In conclusion, 2-amino-3-(1-methylpiperidin-3-yl)propanamide (CAS 1779347-39-5) represents a multifaceted compound with broad interdisciplinary appeal. Its synthesis, bioactivity, and applications intersect with trending topics like neuropharmacology, sustainable chemistry, and precision agriculture, ensuring its continued prominence in scientific discourse and industrial innovation.